Cas no 1798414-96-6 (1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one)

• Product Name: 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one
• CAS No: 1798414-96-6
• MF: C₂₁H₁₉NO₃
• MW: 333.380465745926
• CID: 5376957
• Update Time: 2025-11-01

1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),3′-piperidin]-3-one, 1′-(1-oxo-3-phenyl-2-propen-1-yl)-
• 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

• Inchi： 1S/C21H19NO3/c23-19(12-11-16-7-2-1-3-8-16)22-14-6-13-21(15-22)18-10-5-4-9-17(18)20(24)25-21/h1-5,7-12H,6,13-15H2
• InChI Key： AOKTUGSAPYXONV-UHFFFAOYSA-N
• SMILES： C12(CCCN(C(=O)C=CC3=CC=CC=C3)C1)C1=C(C=CC=C1)C(=O)O2

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.0±55.0 °C(Predicted)
• pka: -0.28±0.20(Predicted)

Additional information on 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

Professional Introduction to Compound with CAS No. 1798414-96-6 and Product Name: 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

The compound identified by the CAS number 1798414-96-6 and the product name 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one represents a significant advancement in the field of chemical and pharmaceutical research. This spirocyclic structure, characterized by its intricate molecular framework, has garnered considerable attention due to its potential biological activities and structural novelty. The compound belongs to a class of molecules that exhibit unique interactions with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic development.

At the core of this compound's appeal lies its spiro[2-benzofuran-1,3'-piperidine] core, which is a fused bicyclic system that combines a benzofuran ring with a piperidine moiety. This structural motif is known for its ability to impart rigidity and stability to the molecule, while also providing a scaffold for diverse functionalization. The presence of the (2E)-3-phenylprop-2-enoyl side chain further enhances the compound's complexity, introducing regions of unsaturation and aromaticity that can interact with biological receptors in specific ways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies indicate that the spirocyclic core can effectively occupy binding pockets in target proteins, while the phenylprop-2-enoyl group may engage in hydrophobic interactions or π-stacking events. These interactions are critical for determining the compound's efficacy and selectivity in biological systems. The benzofuran ring, in particular, has been shown to exhibit favorable properties such as metabolic stability and good oral bioavailability, which are essential for pharmaceutical applications.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The spirocyclic structure was achieved through a multi-step process involving cyclization reactions and cross-coupling techniques. Key intermediates were carefully selected to ensure regioselectivity and high yields, underscoring the importance of synthetic planning in developing complex molecules. The use of advanced catalytic systems has allowed researchers to streamline synthetic pathways, reducing both reaction times and environmental impact.

In terms of biological activity, preliminary studies have suggested that this compound may possess properties relevant to several therapeutic areas. The spirocyclic scaffold has been associated with compounds that exhibit anti-inflammatory, analgesic, and even neuroprotective effects. The (2E)-3-phenylprop-2-enoyl moiety, in particular, has been implicated in modulating enzyme activity through allosteric binding or covalent inhibition mechanisms. Further investigation is warranted to fully elucidate these interactions and explore potential clinical applications.

The role of computational methods in studying this compound cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify potential binding partners, while molecular dynamics simulations have provided insights into conformational dynamics and ligand-receptor interactions. These approaches have accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted affinity and selectivity profiles. The integration of experimental data with computational predictions has led to more efficient development pipelines.

Future directions for research on this compound include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. The spirocyclic structure offers advantages such as reduced susceptibility to metabolic degradation, which could enhance bioavailability. Additionally, the phenylprop-2-enoyl group provides opportunities for further derivatization, enabling the creation of analogues with enhanced potency or selectivity. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be crucial in translating this promising lead into a viable therapeutic agent.

The broader implications of this research extend beyond individual compounds to the development of novel chemical libraries for drug discovery. The success of this molecule underscores the importance of innovative structural design in identifying new pharmacophores. As computational tools continue to improve and synthetic methodologies evolve, the potential for discovering breakthrough therapeutics like this one will only increase.

In conclusion, the compound with CAS No. 1798414-96-6 and product name 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one exemplifies the cutting edge of chemical biology research. Its unique structural features and predicted biological activities make it a compelling subject for further investigation. Through interdisciplinary collaboration and advanced technological approaches, researchers are poised to unlock new therapeutic possibilities that could benefit patients worldwide.